Cas no 2228599-99-1 (4-hydrazinyl-2,5-dimethoxypyridine)

• Product Name: 4-hydrazinyl-2,5-dimethoxypyridine
• CAS No: 2228599-99-1
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6292709
• PubChem ID: 165610176
• Update Time: 2025-05-21

4-hydrazinyl-2,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-hydrazinyl-2,5-dimethoxypyridine
• 2228599-99-1
• EN300-1730626

• Inchi： 1S/C7H11N3O2/c1-11-6-4-9-7(12-2)3-5(6)10-8/h3-4H,8H2,1-2H3,(H,9,10)
• InChI Key： YKAPKNLUROBGMG-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1NN)OC

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.4Ų

Additional information on 4-hydrazinyl-2,5-dimethoxypyridine

4-Hydrazinyl-2,5-Dimethoxypyridine: A Comprehensive Overview

The compound with CAS No. 2228599-99-1, commonly referred to as 4-Hydrazinyl-2,5-Dimethoxypyridine, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This pyridine derivative is characterized by the presence of a hydrazine group at the 4-position and methoxy groups at the 2 and 5 positions, which contribute to its distinctive reactivity and stability.

Recent studies have highlighted the importance of 4-Hydrazinyl-2,5-Dimethoxypyridine in the synthesis of heterocyclic compounds, which are widely used in drug discovery and advanced materials. The hydrazine moiety in this compound serves as a versatile nucleophile, enabling it to participate in various condensation reactions. For instance, researchers have demonstrated its ability to form imine bonds with carbonyl compounds, leading to the creation of bioactive molecules with potential therapeutic applications.

One of the most promising applications of 4-Hydrazinyl-2,5-Dimethoxypyridine lies in its role as a building block for constructing metal-organic frameworks (MOFs). The methoxy groups at the 2 and 5 positions provide excellent coordinating abilities, allowing the compound to bind with metal ions such as zinc and copper. This property has been exploited in the development of porous materials with high surface areas, which are valuable for gas storage and catalytic applications.

In addition to its synthetic applications, 4-Hydrazinyl-2,5-Dimethoxypyridine has been studied for its biological activity. Preclinical studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Researchers have also explored its ability to inhibit certain enzymes associated with neurodegenerative diseases, further underscoring its therapeutic potential.

The synthesis of 4-Hydrazinyl-2,5-Dimethoxypyridine typically involves a multi-step process that begins with the preparation of pyridine derivatives followed by substitution reactions to introduce the hydrazine and methoxy groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, 4-Hydrazinyl-2,5-Dimethoxypyridine has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it is relatively non-toxic under standard laboratory conditions; however, further research is required to fully understand its long-term ecological impact.

In conclusion, 4-Hydrazinyl-2,5-Dimethoxypyridine (CAS No. 2228599-99-1) is a versatile compound with a wide range of applications in organic synthesis, materials science, and drug discovery. Its unique chemical properties make it an invaluable tool for researchers seeking to develop novel compounds with enhanced functionality.